2-((5-(3,4-dichlorophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[5-(3,4-dichlorophenyl)-1-phenylimidazol-2-yl]sulfanyl-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C21H16Cl2N4O2S/c1-13-9-19(26-29-13)25-20(28)12-30-21-24-11-18(14-7-8-16(22)17(23)10-14)27(21)15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,25,26,28)
• InChI Key: MAXFQNRXJIZHSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C21H16Cl2N4O2S
• Molecular Weight: 459.3 g/mol

Description

2-((5-(3,4-dichlorophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C21H16Cl2N4O2S and its molecular weight is 459.35. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Activity

Imidazole derivatives have been synthesized and evaluated for their anticonvulsant activities, with some compounds showing promise against seizures induced by maximal electroshock. The structural modifications in these compounds, including the presence of chloro, methoxyl, methyl, and nitro substituents, play a significant role in their activity, demonstrating the potential for similar compounds to be used in neurological research and therapy (Aktürk et al., 2002).

Antimicrobial and Antibacterial Agents

Several studies have synthesized imidazole and oxadiazole derivatives showcasing significant antibacterial activity. These compounds, through their structural variety, have shown promise as potent antibacterial agents against various bacterial strains, highlighting the potential of similar compounds for use in combating bacterial infections (Ramalingam et al., 2019).

Anticancer Agents

The synthesis of thiazole and imidazole derivatives has revealed compounds with selective cytotoxicity against cancer cell lines, such as human lung adenocarcinoma cells. These findings underscore the potential of such compounds in the development of targeted anticancer therapies (Evren et al., 2019).

Antitumor Activity

Research into benzothiazole derivatives bearing different heterocyclic rings has identified compounds with considerable antitumor activity against human tumor cell lines. This suggests the potential of structurally related compounds for further exploration in antitumor drug development (Yurttaş et al., 2015).

Chemical Synthesis and Molecular Structure

Studies focusing on the synthesis and structural analysis of imidazole and thiazole derivatives contribute to the understanding of their chemical properties and potential applications in creating novel compounds with desired biological activities (Boechat et al., 2011).